Ergostane steroids

Ergostane steroids are a class of steroid compounds with a distinct ergosterol-based structure, which is characterized by the presence of double bonds at positions C11 and C17. These steroids are often derived from sterols found in plants, fungi, and certain algae, making them structurally similar to but distinct from traditional animal-derived steroids such as testosterone. In the realm of pharmacology, ergostane derivatives have been explored for their potential applications, including anti-inflammatory, immunomodulatory, and cardiovascular benefits. They are also of interest in sports science due to their structural similarities to anabolic-androgenic steroids (AAS), although they do not possess the same potent androgenic activity. Research into these compounds continues to uncover new insights into their biological activities and potential therapeutic uses.

Ergosterols and derivatives

Chemical Name	CAS	MF
Astasin	162559-39-9	C₃₅H₅₀O₉
Ergosta-6,22,25-trien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)-	151606-24-5	C₂₈H₄₂O₃
Ergostane-2,3,6-triol,25-methyl-, 2,3,6-tris(hydrogen sulfate)	103065-20-9	C₂₉H₅₂O₁₂S₃
Ergost-24(28)-en-3-ol,7,8:15,18:18,20-triepoxy-, (3b,5a,7b,15b,18S)-	110945-69-2	C₂₈H₄₂O₄
[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate	131319-90-9	C₃₂H₅₀O₈S
Ergosterol Peroxide	2061-64-5	C₂₈H₄₄O₃
22,23-Dihydroxyergost-2-en-6-one; (5α,22R,23R,24R)-form	130549-19-8	C₂₈H₄₆O₃
3,5,6,11,23-Pentahydroxy-9,11-secoergost-7-en-9-one; (3β,5α,6β,23ξ,24ξ)-form, 11,23-Di-Ac	2207608-82-8	C₃₂H₅₂O₈
3,5,6,11,23-Pentahydroxy-9,11-secoergost-7-en-9-one; (3β,5α,6β,23ξ,24ξ)-form, 3,11,23-Tri-Ac	2207608-83-9	C₃₄H₅₄O₉
Ergosta-7,22-diene-2,4-diol; (2β,4α,5α,22E,24R)-form	1268489-60-6	C₂₈H₄₆O₂

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